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Compound of Interest

Compound Name: Desethyl Terbuthylazine-d9

Cat. No.: B592069

An In-depth Technical Guide to Desethyl
Terbuthylazine-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, metabolic context, and analytical methodologies for Desethyl Terbuthylazine-d9.
This deuterated stable isotope serves as a crucial internal standard for the quantitative analysis
of its non-labeled counterpart, Desethyl Terbuthylazine, a primary metabolite of the widely used
triazine herbicide, Terbuthylazine.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Desethyl
Terbuthylazine-d9 and its corresponding non-deuterated analog. The inclusion of Desethyl
Terbuthylazine provides a comparative reference.
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Desethyl Terbuthylazine-

Property S Desethyl Terbuthylazine
Molecular Formula C7H3D9oCINs[1] C7H12CIN5[2][3]

Molecular Weight 210.71 g/mol [1][4] 201.66 g/mol

Accurate Mass 210.1346 201.0781231 Da

CAS Number 1219798-52-3 30125-63-4

Appearance White to Off-White Solid Off-white Solid

Melting Point Not available 142 - 144 °C

6-chloro-4-N-[1,1,1,3,3,3-

hexadeuterio-2- 2-N-tert-butyl-6-chloro-1,3,5-
IUPAC Name ) ) o o

(trideuteriomethyl)propan-2- triazine-2,4-diamine

yl]-1,3,5-triazine-2,4-diamine

Terbutylazine Desethyl-d9, Terbuthylazine-desethyl, GS
Synonyms )

Deethylterbutylazine-d9 26379

Metabolic Pathway of Terbuthylazine

Desethyl Terbuthylazine is a significant metabolite formed through the degradation of the
parent herbicide, Terbuthylazine. This transformation primarily occurs through dealkylation, a
common metabolic route for triazine herbicides in various environmental and biological
systems. The pathway can proceed through both biotic and abiotic mechanisms.
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Dealkylation Desethyl Terbuthylazine (DET) Hydrolysis

Desethylhydroxyterbuthylazine

Terbuthylazine (DEHT)

Hydroxyterbuthylazine (HT)

Sample Preparation

Biological/Environmental Sample

Spike with Desethyl
Terbuthylazine-d9 (IS)

Solid-Phase or
Solvent Extraction

Evaporate & Reconstitute

Instrumenta

LC Separation
(C18 Column)

MS/MS Detection
(H-ESI+, SRM)

pcessing

Quantification via
Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Terbuthylazine-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592069#physical-and-chemical-properties-of-
desethyl-terbuthylazine-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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